Cas no 921867-92-7 (4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product name: 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921867-92-7
• MF: C₁₉H₁₉BrN₂O₃
• MW: 403.269764184952
• CID: 6057331
• PubChem ID: 41753556

4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• Benzamide, 4-bromo-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• F2261-0067
• 4-bromo-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• AKOS024632602
• 921867-92-7

• Inchi： 1S/C19H19BrN2O3/c1-19(2)11-25-16-10-14(8-9-15(16)22(3)18(19)24)21-17(23)12-4-6-13(20)7-5-12/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key： UCMMIWOEFWCUEB-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 402.05791g/mol
• Monoisotopic Mass: 402.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 510.4±50.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)

Additional information on 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Comprehensive Overview of 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921867-92-7)

4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921867-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoxazepine derivatives, which are known for their diverse biological activities. The presence of a bromobenzamide moiety and a tetrahydro-1,5-benzoxazepine core makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzoxazepine-based compounds due to their potential therapeutic applications. Researchers are particularly focused on their role in modulating enzyme activity and receptor binding, which could lead to breakthroughs in treating various diseases. The compound 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is often discussed in the context of kinase inhibition and signal transduction pathways, making it a hot topic in medicinal chemistry.

The synthesis of 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide involves multi-step organic reactions, including condensation, cyclization, and bromination. Its molecular structure has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). The compound's stability and solubility properties have also been extensively studied, making it suitable for further pharmacological evaluations.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide in drug development?" Preliminary studies suggest that it may exhibit activity against specific protein targets involved in inflammatory and metabolic disorders. However, further in vitro and in vivo studies are needed to validate these findings.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are exploring how modifications to the bromobenzamide or benzoxazepine moieties could enhance its bioactivity. This aligns with the broader trend in drug discovery, where small-molecule inhibitors are being optimized for higher selectivity and potency.

From an industrial perspective, 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is primarily used as a research chemical in academic and pharmaceutical laboratories. Its availability from specialized chemical suppliers has facilitated its adoption in high-throughput screening and lead optimization programs. The compound's CAS No. 921867-92-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In conclusion, 4-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a fascinating area of research with significant potential in drug discovery. Its unique chemical structure and biological relevance make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may pave the way for innovative treatments targeting complex diseases.